2-(2-Ethoxyethoxy)ethyl acetate
Cat. No. B089613
:
112-15-2
M. Wt: 176.21 g/mol
InChI Key: FPZWZCWUIYYYBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09128375B2
Procedure details
A reflux condenser, a thermometer, a bleed tube, and a stirrer were set to a four-necked flask. In order to prepare a reaction solution, 919 parts by mass of bisphenol A epoxy resin (jER1004 (item number) available from Mitsubishi Chemical Corporation, epoxy equivalent weight: 919), 470 parts by mass of diethylene glycol monoethyl ether acetate, 0.2 parts by mass of hydroquinone, 72 parts by weight of acrylic acid, and 3 parts by mass of triphenyl phosphine were added to the four-necked flask. The reaction solution was heated at 115° C. for 12 hours with air bubbled therein to cause the addition reaction. Subsequently, into thus-obtained solution in the four-necked flask, 249 parts by mass of succinic acid anhydride and 195 parts by mass of diethylene glycol monoethyl ether acetate were added, and then thus-obtained solution was heated at 110° C. for 5 hours to react them. Consequently, a 65 mass % solution (carboxyl group containing resin solution C-1) of resin containing a carboxyl group was obtained.
[Compound]
Name
bisphenol A epoxy resin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][O:10][CH2:11][CH3:12])(=[O:3])[CH3:2].C1(C=CC(O)=CC=1)[OH:14].C(O)(=O)C=C.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>>[C:5]1(=[O:14])[O:4][C:1](=[O:3])[CH2:2][CH2:6]1.[C:1]([O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][O:10][CH2:11][CH3:12])(=[O:3])[CH3:2]
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Inputs
Step One
[Compound]
|
Name
|
bisphenol A epoxy resin
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCCOCCOCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(O)=CC=C(O)C=C1
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(C=C)(=O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
115 °C
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
A reflux condenser, a thermometer, a bleed tube, and a stirrer were set to a four-necked flask
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added to the four-necked flask
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
bubbled
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the addition reaction
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CCC(=O)O1)=O
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Name
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|
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Type
|
product
|
|
Smiles
|
C(C)(=O)OCCOCCOCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
